Cas no 2170098-30-1 (mPEG25-NH2)

• Product Name: mPEG25-NH2
• CAS No: 2170098-30-1
• CID: 4638945
• Update Time: 2025-06-08

mPEG25-NH2 Chemical and Physical Properties

Names and Identifiers

• mPEG25-NH2

Additional information on mPEG25-NH2

Professional Introduction to mPEG25-NH2 (CAS No. 2170098-30-1)

MPEG25-NH2, a derivative of monomethoxypolyethylene glycol (mPEG), is a highly significant compound in the field of pharmaceuticals and biotechnology. The chemical structure of mPEG25-NH2 consists of a polyethylene glycol backbone with a molecular weight of approximately 25 kDa, terminated with an amine group (-NH2). This modification enhances its reactivity and biocompatibility, making it an invaluable tool in drug delivery systems, biomaterials, and therapeutic applications.

The CAS number 2170098-30-1 uniquely identifies this compound, ensuring precise classification and regulatory compliance in various industries. mPEG25-NH2 is widely recognized for its ability to improve the pharmacokinetic properties of therapeutic agents, particularly in oncology and immunotherapy. Its hydrophilic nature allows for prolonged circulation in the bloodstream, while the amine functionality facilitates conjugation with a variety of biomolecules.

Recent advancements in nanomedicine have highlighted the potential of mPEG25-NH2 in developing targeted drug delivery systems. For instance, researchers have successfully utilized mPEG25-NH2-coated nanoparticles to enhance the efficacy of chemotherapy drugs by reducing off-target toxicity. These nanoparticles exhibit improved stability and controlled release profiles, which are critical for optimizing treatment outcomes.

In the realm of biomaterials, mPEG25-NH2 has been employed to create biocompatible scaffolds for tissue engineering. Its ability to mimic natural extracellular matrices has led to significant breakthroughs in regenerative medicine. Studies have demonstrated that mPEG25-NH2-based hydrogels promote cell adhesion and proliferation, making them ideal for wound healing and organ reconstruction.

The amine group in mPEG25-NH2 also plays a crucial role in antibody-drug conjugates (ADCs), a rapidly evolving therapeutic modality. By linking cytotoxic agents to monoclonal antibodies via mPEG25-NH2, researchers can achieve highly specific targeting of cancer cells while minimizing systemic side effects. Recent clinical trials have shown promising results in treating refractory malignancies using such conjugates.

Another emerging application of mPEG25-NH2 is in the development of mRNA vaccines. The compound’s stabilizing effect on RNA molecules enhances vaccine efficacy by protecting mRNA from degradation. This has been particularly relevant in the context of COVID-19 vaccines, where mPEG-modified mRNA platforms demonstrated superior immunogenicity and safety profiles.

The versatility of mPEG25-NH2 extends to diagnostic imaging as well. When labeled with contrast agents, mPEG25-NH2 nanoparticles can improve the resolution and duration of medical imaging techniques such as MRI and PET scans. This capability is invaluable for early detection and monitoring of diseases like cancer and neurodegenerative disorders.

The synthesis and purification of mPEG25-NH2 (CAS No. 2170098-30-1) require stringent quality control measures to ensure consistency and batch-to-batch reproducibility. Advanced polymerization techniques, such as atom transfer radical polymerization (ATRP), are often employed to achieve precise molecular weight distribution and functional group integration. These methods are critical for maintaining the desired properties of the final product.

Ethical considerations are also paramount when utilizing compounds like mPEG25-NH2 in human therapies. Rigorous preclinical testing is essential to evaluate toxicity, immunogenicity, and long-term safety before clinical translation. Collaborative efforts between academia and industry have fostered innovative approaches to addressing these challenges effectively.

The future prospects for mPEG25-NH2 are vast, with ongoing research exploring novel applications in gene therapy, siRNA delivery, and personalized medicine. As our understanding of biological systems continues to evolve, the role of polyethylene glycol derivatives like mPEG25-NH2 is expected to expand further, driving advancements across multiple disciplines.